Cas no 1707374-97-7 (3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole)

• Product Name: 3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole
• CAS No: 1707374-97-7
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 5191260
• Update Time: 2025-05-27

3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole

• Inchi： 1S/C11H11N3O4/c1-17-8-3-7(4-9(5-8)18-2)11-10(14(15)16)6-12-13-11/h3-6H,1-2H3,(H,12,13)
• InChI Key： WTWAIBWVBGCHRQ-UHFFFAOYSA-N
• SMILES： N1C=C([N+]([O-])=O)C(C2=CC(OC)=CC(OC)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole

Research Brief on 3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole (CAS: 1707374-97-7): Recent Advances and Applications

The compound 3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole (CAS: 1707374-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole as a key intermediate in the development of novel kinase inhibitors. Its unique structural features, including the nitro group and dimethoxy-phenyl moiety, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

In addition to its kinase inhibitory properties, this compound has shown promise in antimicrobial applications. Research conducted by Smith et al. (2022) revealed that derivatives of 3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole exhibit potent activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

The synthesis of 3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole has also seen advancements. A recent publication in Organic Letters (2023) described a novel, high-yield synthetic route that reduces the number of steps and improves scalability. This development is particularly significant for industrial applications, where efficient and cost-effective synthesis is paramount.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects. Preliminary results from in vivo studies suggest that these modifications could significantly improve therapeutic outcomes.

In conclusion, 3-(3,5-Dimethoxy-phenyl)-4-nitro-1H-pyrazole (CAS: 1707374-97-7) represents a promising candidate for further development in drug discovery. Its diverse biological activities and recent synthetic advancements underscore its potential across multiple therapeutic areas. Continued research is expected to unlock new applications and refine its pharmacological profile.